![molecular formula C10H13NO4 B110732 Methyl 2-amino-4,6-dimethoxybenzoate CAS No. 379228-26-9](/img/structure/B110732.png)
Methyl 2-amino-4,6-dimethoxybenzoate
Overview
Description
Methyl 2-amino-4,6-dimethoxybenzoate, also known as this compound, is a useful research compound. Its molecular formula is C10H13NO4 and its molecular weight is 211.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Chemical Reactivity and Nucleophilicity
Methyl 2-amino-4,6-dimethoxybenzoate is studied for its nitrogen and carbon nucleophilicities. Forlani et al. (2006) examined the reactions of 2-aminothiazole derivatives with 4,6-dinitrobenzofuroxan, revealing their reactivity and nucleophilicity, comparable to N-methylindole and indole (Forlani et al., 2006).
2. Role in Synthesis of Complex Compounds
This compound is used in the synthesis of complex chemical structures. Charlton et al. (1990) described its use in the asymmetric synthesis of 2-amino-6,7-dimethoxy-1,2,3,4-tetrahydronaphthalene, a process starting from 2-amino-4,5-dimethoxybenzoic acid (Charlton et al., 1990).
3. Involvement in Natural Product Chemistry
Reisch et al. (1990) used methyl 6-amino-2,3-dimethoxybenzoate, derived from this compound, in the synthesis of new acridone alkaloids, showing its potential in natural product chemistry (Reisch et al., 1990).
4. Application in Analyzing Molecular Interactions
Tormo et al. (2008) investigated the interactions between an anesthetic analogue, methyl 2-amino-4,5-dimethoxybenzoate, and human serum albumin, providing insights into molecular dynamics and interactions in biological systems (Tormo et al., 2008).
Safety and Hazards
Methyl 2-amino-4,6-dimethoxybenzoate has been classified with the GHS07 pictogram, indicating that it is harmful if swallowed . The compound has hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements for this compound are P261-P305+P351+P338 .
Mechanism of Action
Mode of Action
It is known that the compound contains an amino group and two methoxy groups, which could potentially interact with various biological targets .
Biochemical Pathways
Compounds with similar structures have been shown to participate in various biochemical reactions .
Pharmacokinetics
It is predicted to have high gastrointestinal absorption based on its chemical structure .
Properties
IUPAC Name |
methyl 2-amino-4,6-dimethoxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO4/c1-13-6-4-7(11)9(10(12)15-3)8(5-6)14-2/h4-5H,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXIFIORAYHVIGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)OC)C(=O)OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50468414 | |
Record name | methyl 2-amino-4,6-dimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50468414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
379228-26-9 | |
Record name | methyl 2-amino-4,6-dimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50468414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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